Cas no 71634-25-8 (1,3-Diazabicyclo[1.1.1]pentane)

• Product Name: 1,3-Diazabicyclo[1.1.1]pentane
• CAS No: 71634-25-8
• MF: C₃H₆N₂
• MW: 70.0931401252747
• CID: 545271
• PubChem ID: 57587094
• Update Time: 2025-04-19

1,3-Diazabicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1,3-Diazabicyclo[1.1.1]pentane
• 71634-25-8
• DTXSID90727214

• Inchi： 1S/C3H6N2/c1-4-2-5(1)3-4/h1-3H2
• InChI Key： OJEYRGWSNAGXCC-UHFFFAOYSA-N
• SMILES： N12CN(C1)C2

Computed Properties

• Exact Mass: 70.05318
• Monoisotopic Mass: 70.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 33.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48